Cas no 2172209-16-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid
• CAS No: 2172209-16-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6099987
• PubChem ID: 165487132
• Update Time: 2025-10-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid
• EN300-1479952
• 2172209-16-2
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-26(2,24(32)29-27(3,4)14-13-23(30)31)15-16-28-25(33)34-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22H,13-17H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： UVFCTVJZCDYMHC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No 2172209-16-2, known as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and drug development. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a pentanoic acid backbone. The presence of these functional groups makes it a versatile building block in peptide synthesis and other advanced chemical reactions.

Recent studies have highlighted the importance of Fmoc-containing compounds in the synthesis of bioactive molecules. The Fmoc group, as a protecting agent for amino groups, has been widely used in solid-phase peptide synthesis (SPPS). In the case of this compound, the Fmoc group is strategically positioned to facilitate controlled deprotection during synthesis. This feature has been exploited in the development of novel therapeutic agents, including peptide-based drugs and vaccines. For instance, researchers have demonstrated that the use of Fmoc-containing intermediates can significantly improve the yield and purity of complex peptide sequences.

The structure of this compound also includes a butanamide group, which contributes to its stability and solubility properties. Amides are known for their resistance to hydrolysis under mild conditions, making them ideal for use in biological systems. The presence of the butanamide group in this molecule enhances its compatibility with various solvents and biological environments, making it suitable for applications in drug delivery systems. Recent advancements in drug delivery have emphasized the importance of such functional groups in improving bioavailability and reducing toxicity.

In addition to its structural features, this compound exhibits unique reactivity due to its pentanoic acid backbone. The pentanoic acid moiety provides a platform for further functionalization, enabling the synthesis of derivatives with diverse biological activities. For example, researchers have explored the use of this compound as a precursor for enzyme inhibitors and receptor agonists. These studies have demonstrated that the pentanoic acid backbone can be effectively modified to target specific biological pathways, offering potential therapeutic benefits in areas such as oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective protection and deprotection strategies to achieve the desired structure. Recent advancements in catalytic methods and green chemistry have provided new avenues for optimizing the synthesis of such compounds. For instance, the use of environmentally friendly solvents and catalysts has been reported to enhance reaction efficiency while reducing waste generation.

From an applications perspective, this compound has found utility in both academic research and industrial settings. In academia, it serves as a valuable tool for studying peptide folding mechanisms and enzyme-substrate interactions. In industry, it is employed as an intermediate in the production of biopharmaceuticals and specialty chemicals. Its versatility has also led to its use in combinatorial chemistry libraries, where it contributes to the discovery of novel bioactive compounds.

In conclusion, CAS No 2172209-16-2 represents a cutting-edge molecule with significant potential in modern chemical research and development. Its unique structure, functional groups, and reactivity make it an invaluable tool for advancing peptide synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, its role in shaping future innovations is expected to grow further.